N-(4-chlorophenethyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide

• IUPAC Name: N-[2-(4-chlorophenyl)ethyl]-2-[2-[(2-methoxyphenyl)carbamoylamino]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C21H21ClN4O3S/c1-29-18-5-3-2-4-17(18)25-20(28)26-21-24-16(13-30-21)12-19(27)23-11-10-14-6-8-15(22)9-7-14/h2-9,13H,10-12H2,1H3,(H,23,27)(H2,24,25,26,28)
• InChI Key: PUKDPRGPRNTWKD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)NC2=NC(=CS2)CC(=O)NCCC3=CC=C(C=C3)Cl
• Molecular Formula: C21H21ClN4O3S
• Molecular Weight: 444.9 g/mol

Description

N-(4-chlorophenethyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a thiazole-based compound that has been synthesized using various methods.

Scientific Research Applications

Antimicrobial and Antitumor Applications

• Antimicrobial Activity : Compounds structurally related to N-(4-chlorophenethyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide, particularly those involving thiazole and thiadiazole rings, have been investigated for antimicrobial properties against a variety of bacterial and fungal pathogens. For example, rhodanine-3-acetic acid derivatives demonstrated significant activity against Mycobacterium tuberculosis and non-tuberculous mycobacteria, indicating the potential of related structures in antimicrobial research (Krátký, Vinšová, & Stolaříková, 2017).

• Antitumor Activity : Research on benzothiazole and thiadiazole derivatives, including studies on their synthesis and evaluation against human tumor cell lines, suggests that these compounds may possess considerable anticancer activity. For instance, certain N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives were found to exhibit significant anticancer activity against specific cancer cell lines (Yurttaş, Tay, & Demirayak, 2015).

Photochemical and Pharmacokinetic Studies

• Photochemical Stability : Studies on the photo-degradation behavior of thiazole-containing compounds under light stress conditions revealed insights into the stability and degradation pathways, which are crucial for understanding the photostability of similar compounds used in pharmaceutical applications (Wu, Hong, & Vogt, 2007).

• Pharmacokinetic Properties : Comparative metabolism studies of chloroacetamide herbicides in human and rat liver microsomes have provided important data on the metabolic pathways and potential toxicities of chloroacetamide derivatives, which could be extrapolated to understand the metabolism of structurally related pharmaceutical compounds (Coleman, Linderman, Hodgson, & Rose, 2000).